Cas no 1344011-90-0 (Ethyl 4-[(pyrimidin-2-yl)amino]butanoate)

• Product Name: Ethyl 4-[(pyrimidin-2-yl)amino]butanoate
• CAS No: 1344011-90-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6787777
• PubChem ID: 60634138
• Update Time: 2025-08-04

Ethyl 4-[(pyrimidin-2-yl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• AKOS008926698
• ethyl 4-[(pyrimidin-2-yl)amino]butanoate
• 1344011-90-0
• EN300-9264205
• Ethyl 4-[(pyrimidin-2-yl)amino]butanoate

• Inchi： 1S/C10H15N3O2/c1-2-15-9(14)5-3-6-11-10-12-7-4-8-13-10/h4,7-8H,2-3,5-6H2,1H3,(H,11,12,13)
• InChI Key： HDMYZLUIUMTMNK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCNC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 4-[(pyrimidin-2-yl)amino]butanoate

Ethyl 4-[(pyrimidin-2-yl)amino]butanoate: A Comprehensive Overview

Ethyl 4-[(pyrimidin-2-yl)amino]butanoate, with the CAS number 1344011-90-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring and an ethyl ester group. The pyrimidine moiety is a key feature, as it is known to play a crucial role in various biological processes, including enzyme inhibition and receptor binding. Recent studies have highlighted its potential applications in drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

The synthesis of Ethyl 4-[(pyrimidin-2-yl)amino]butanoate involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrimidine derivative, followed by the introduction of the amino group and subsequent esterification to form the ethyl ester. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most promising aspects of this compound is its ability to act as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By inhibiting specific kinases, Ethyl 4-[(pyrimidin-2-yl)amino]butanoate has shown potential in preclinical models to modulate these pathways and suppress disease progression. Recent studies have demonstrated its efficacy in inhibiting targets such as PI3K/AKT/mTOR signaling, which is a major pathway involved in cancer cell survival and proliferation.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The pyrimidine ring's aromaticity and electron-withdrawing properties make it a valuable component in the design of functional materials. For instance, researchers have investigated its use in creating self-assembled monolayers and stimuli-responsive polymers. These applications leverage the compound's ability to undergo conformational changes in response to external stimuli, such as pH or temperature variations.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 4-[(pyrimidin-2-yl)amino]butanoate's properties. Molecular docking studies have provided insights into its binding affinities with various protein targets, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational tools are enabling researchers to design more potent derivatives with improved pharmacokinetic profiles.

Moreover, the compound's biodegradability and environmental impact have been assessed in recent studies. Results indicate that it undergoes rapid hydrolysis under physiological conditions, making it a more eco-friendly option compared to some traditional pharmaceutical agents. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, Ethyl 4-[(pyrimidin-2-yl)amino]butanoate (CAS No: 1344011-90) is a versatile compound with diverse applications across multiple disciplines. Its role as a kinase inhibitor holds great promise for therapeutic interventions, while its unique chemical properties make it valuable for material science innovations. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both medicine and technology.